Cas no 3805-18-3 (4(5H)-Thiazolone,2-amino-5-butyl-)

• Product Name: 4(5H)-Thiazolone,2-amino-5-butyl-
• CAS No: 3805-18-3
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 321042
• PubChem ID: 223982
• Update Time: 2025-04-19

4(5H)-Thiazolone,2-amino-5-butyl- Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone,2-amino-5-butyl-
• 2-amino-5-butyl-1,3-thiazol-4-one
• DTXSID20279296
• HMS3080C09
• NSC-12124
• MLS002638242
• CHEMBL1878039
• NSC12124
• 3805-18-3
• SMR001547731

• Inchi： 1S/C7H12N2OS/c1-2-3-4-5-6(10)9-7(8)11-5/h5H,2-4H2,1H3,(H2,8,9,10)
• InChI Key： RBXFQGUARPUEMP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C1CCCC)=O

Computed Properties

• Exact Mass: 172.067
• Monoisotopic Mass: 172.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 285°Cat760mmHg
• Flash Point: 126.2°C
• Refractive Index: 1.626

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines